2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C20H20F2N4O/c21-14-5-6-16(15(22)11-14)23-19(27)12-26-9-7-13(8-10-26)20-24-17-3-1-2-4-18(17)25-20/h1-6,11,13H,7-10,12H2,(H,23,27)(H,24,25)
• InChI Key: IETFGAHKZZJFLG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=CC=CC=C3N2)CC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C20H20F2N4O
• Molecular Weight: 370.4 g/mol

Description

The compound “2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-N-(2,4-difluorophenyl)acetamide” is a derivative of benzimidazole. Benzimidazole derivatives are known for their broad range of chemical and biological properties and are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of benzimidazole derivatives involves various synthetic routes. In one molecular design, the insertion of a piperazine unit in place of a 6-methylene chain in the linker between the head (pyridylacetamide) and tail (benzimidazole) moieties led to a marked enhancement of the aqueous solubility and a significant improvement of the oral absorption.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary. They are generally white or colorless solids that are highly soluble in water and other polar solvents. The molecular weight of a similar compound, “2-(Piperidin-4-YL)-1H-benzo[D]imidazole”, is 201.27 g/mol.

Scientific Research Applications

Pharmaceutical Applications

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Synthesis of Other Compounds

The compound can be used in the synthesis of other complex compounds. .

Chemical Modulation

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Biological Activities

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Research into Dyes for Solar Cells and Other Optical Applications

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Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, it’s worth noting that benzimidazole derivatives are known for their broad range of biological activities. For instance, Bilastine, a benzimidazole derivative, is a highly selective antagonist for the H1 histamine receptor.

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives can vary depending on the specific compound and its intended use. It’s important to refer to the appropriate safety data sheets for specific information.

Future Directions

Benzimidazole derivatives have become an important synthon in the development of new drugs. Considering the therapeutic results of ACAT inhibitors in past clinical trials, it is believed that these compounds will be useful for the treatment of incurable diseases involving ACAT-1 overexpression.